N-(4-fluorophenyl)-2-(4-oxo[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(4-oxo-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl)acetamide
• InChI: InChI=1S/C17H12FN5O2/c18-11-5-7-12(8-6-11)20-15(24)9-22-13-3-1-2-4-14(13)23-10-19-21-16(23)17(22)25/h1-8,10H,9H2,(H,20,24)
• InChI Key: KIPRCLHHXGMJLF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N3C=NN=C3C(=O)N2CC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C17H12FN5O2
• Molecular Weight: 337.31 g/mol
• CAS No.: 1358986-45-4

Description

N-(4-fluorophenyl)-2-(4-oxo[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C17H12FN5O2 and its molecular weight is 337.314. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

A series of 1,2,4-triazolo[4,3-a]-quinoline derivatives, including compounds related to N-(4-fluorophenyl)-2-(4-oxo[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide, were designed and synthesized targeting anticancer activity. These compounds were evaluated against human neuroblastoma and colon carcinoma cell lines, showing significant to moderate cytotoxic effects, indicating their potential as anticancer agents (Reddy et al., 2015).

Novel Synthetic Approaches

Research has also focused on the diversified synthesis of 2-(4-oxo[1,2,3]triazolo[1,5-a]quinoxalin-5(4H)-yl)acetamide derivatives, showcasing a novel method that employs a Ugi four-component reaction followed by a copper-catalyzed tandem reaction. This approach allows for rapid access to structurally complex and varied fused tricyclic scaffolds, demonstrating the chemical versatility and potential for creating a broad range of biologically active compounds (An et al., 2017).

Antidepressant and Adenosine Receptor Antagonism

Compounds within the 4-amino[1,2,4]triazolo[4,3-a]quinoxaline class, closely related to the core structure , have shown promise as rapid-onset antidepressants and adenosine receptor antagonists. Their ability to bind selectively to adenosine A1 and A2 receptors, coupled with behavioral effects in animal models, suggests their potential for therapeutic application in mood disorders and possibly other neurological conditions (Sarges et al., 1990).

Inotropic Activity

Another area of interest is the synthesis of N-(4,5-dihydro-[1,2,4]triazolo[4,3-a]quinolin-7-yl)-2-(piperazin-1-yl)acetamide derivatives, which have been evaluated for their positive inotropic activity. This class of compounds demonstrated favorable activity in increasing stroke volume in isolated rabbit heart preparations, suggesting potential application in treating heart conditions (Zhang et al., 2008).

Antimicrobial and Antifungal Agents

Research into N-(phenyl, benzyl, hetaryl)-2-([1,2,4]triazolo[1,5-c]quinazolin-2-ylthio)acetamides has shown these compounds to possess significant antibacterial and antifungal activities. This suggests their potential as novel antimicrobial agents, especially against resistant strains of bacteria and fungi (Antypenko et al., 2017).